4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzyl Alcohol

• IUPAC Name: [4-[3-(trifluoromethyl)diazirin-3-yl]phenyl]methanol
• InChI: InChI=1S/C9H7F3N2O/c10-9(11,12)8(13-14-8)7-3-1-6(5-15)2-4-7/h1-4,15H,5H2
• InChI Key: UZHHTEASLDJYBO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CO)C2(N=N2)C(F)(F)F
• Molecular Formula: C9H7F3N2O
• DSSTOX Substance ID: DTXSID60463733
• Molecular Weight: 216.16 g/mol
• CAS No.: 87736-88-7

Description

4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzyl Alcohol is a chemical compound characterized by the presence of a trifluoromethyl group and a diazirine ring attached to a benzyl alcohol moiety. This compound is notable for its photoreactive properties, making it valuable in various scientific applications, particularly in the field of photoaffinity labeling.

Scientific Research Applications

4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzyl Alcohol is widely used in scientific research due to its unique properties:

Chemistry: Utilized in the study of reaction mechanisms and the synthesis of complex molecules.

Biology: Employed in photoaffinity labeling to study protein-ligand interactions and identify binding sites.

Medicine: Used in the development of photoreactive drugs and diagnostic tools.

Industry: Applied in the production of advanced materials and coatings

Safety and Hazards

This compound is associated with skin and eye irritation. Safety measures include wearing personal protective equipment, ensuring adequate ventilation, and avoiding contact with skin, eyes, or clothing.

Mechanism of Action

Target of Action

It is known that this compound is used for chemical probe synthesis . Chemical probes are typically designed to interact with specific biological targets, such as proteins or enzymes, to elucidate their roles in biological processes.

Mode of Action

This compound contains a light-activated diazirine group . When appended to a ligand or pharmacophore through its hydroxyl linker, this building block allows for UV light-induced covalent modification of a biological target . This means that upon exposure to UV light, the diazirine group can form a covalent bond with the target molecule, thereby modifying its structure and potentially its function.

Result of Action

The molecular and cellular effects of the compound’s action would depend on the specific biological target and the nature of the covalent modification induced by the diazirine group . These effects could range from changes in molecular conformation and cellular signaling to alterations in cellular function or viability.

Action Environment

Environmental factors such as temperature, pH, and the presence of other molecules could potentially influence the action, efficacy, and stability of this compound. For instance, the efficiency of UV light-induced covalent modification might be affected by the intensity and wavelength of the UV light, the concentration of the compound, and the proximity of the target molecule .

Biochemical Analysis

Biochemical Properties

It is known that the compound can participate in various biochemical reactions

Cellular Effects

It is believed to influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

It is hypothesized that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently limited .

Metabolic Pathways

It is not clear which enzymes or cofactors it interacts with, or how it affects metabolic flux or metabolite levels .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzyl Alcohol typically involves the following steps:

Formation of the Diazirine Ring: The diazirine ring is synthesized through the reaction of a suitable precursor with trifluoromethyl diazomethane under controlled conditions.

Attachment to Benzyl Alcohol: The trifluoromethyl diazirine intermediate is then reacted with benzyl alcohol in the presence of a base, such as sodium hydride, to form the final product.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves:

Bulk Synthesis of Precursors: Large-scale synthesis of the diazirine precursor and benzyl alcohol.

Controlled Reaction Conditions: Maintaining precise reaction conditions to ensure high yield and purity.

Purification: The final product is purified using techniques such as high-performance liquid chromatography (HPLC) to achieve the desired purity level.

Chemical Reactions Analysis

Types of Reactions

4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzyl Alcohol undergoes various chemical reactions, including:

Photoreactions: Upon exposure to UV light, the diazirine ring forms a highly reactive carbene intermediate, which can insert into C-H, N-H, and O-H bonds.

Oxidation: The benzyl alcohol moiety can be oxidized to form the corresponding aldehyde or carboxylic acid.

Substitution: The trifluoromethyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Photoreactions: UV light, typically at wavelengths around 350 nm.

Oxidation: Reagents such as potassium permanganate or chromium trioxide.

Substitution: Nucleophiles such as amines or thiols.

Major Products Formed

Photoreactions: Carbene insertion products.

Oxidation: Benzaldehyde or benzoic acid derivatives.

Substitution: Substituted benzyl alcohol derivatives.

Comparison with Similar Compounds

Similar Compounds

4-(Trifluoromethyl)benzyl Alcohol: Similar structure but lacks the diazirine ring, making it less reactive under UV light.

3-(Trifluoromethyl)-3H-diazirin-3-yl]benzyl Alcohol: Similar structure but with different substitution patterns on the benzyl ring.

Uniqueness

4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]benzyl Alcohol is unique due to its combination of a trifluoromethyl group and a diazirine ring, which imparts both photoreactivity and chemical stability. This makes it particularly valuable in applications requiring precise and stable labeling of biomolecules .

Synthesis routes and methods

Procedure details

I2 (1.14 g, 4.5 mmol) was added to a MeOH (4 mL) solution of Et3N (1.2 mL) and 3-(4-((tert.-butyldimethylsilyloxy)methyl)phenyl)-3-(trifluoromethyl)-diaziridine (1.65 g, 5.00 mmol). The solution was stirred at rt (3 h). Aqueous citric acid 10% (50 mL) and NaS2O3 were added. The organic layer was extracted 3 times with ether (3×30 mL). The organic layers were combined, dried and concentrated in vacuum to obtain a yellow oil; 1H NMR (CDCl3): δ 0.09 (s, (CH3)2Si), 0.94 (s, CH3)3C), 4.74 (s, CH2), 7.15 (d, J=8.0 Hz, 2 C6H4), 7.35 (d, J=8.0 Hz, 2 C6H4). HCl in dioxane (4 M, 5 mL, 20 mmol) was added to a MeOH (10 mL) solution of the yellow residue. The solution was stirred at rt (3 h) and the volatiles were evaporated. The residue was purified by silica gel flash chromatography to obtain 840 mg (78%) of a yellow liquid: Rf=0.19 (1/9 EtOAc/hexanes); 1H NMR (CDCl3): δ 1.95-2.05 (br, OH), 4.70 (s, CH2), 7.18 (d, J=8.4 Hz, 2 C6H4), 7.38 (d, J=8.4 Hz, 2 C6H4); 13C NMR (CDCl3): δ 28.3 (q, J=40.4 Hz, C diazirine), 64.4 (CH2O), 122.1 (q, J=273.0 Hz, CF3), 126.7 (C6H2), 127.1 (C6H2), 128.3 (C6H2), 142.5 (C6H2).